Cas no 923759-02-8 (3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde)

• Product Name: 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde
• CAS No: 923759-02-8
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• MDL: MFCD08444942
• CID: 5232969
• Update Time: 2025-10-31

3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-5-methoxy-4-(4-thiazolylmethoxy)-
• 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde

• MDL： MFCD08444942
• Inchi： 1S/C12H10ClNO3S/c1-16-11-3-8(4-15)2-10(13)12(11)17-5-9-6-18-7-14-9/h2-4,6-7H,5H2,1H3
• InChI Key： VWDVPSMDCKBVBM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC)=C(OCC2=CSC=N2)C(Cl)=C1

Additional information on 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde

Introduction to 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde (CAS No. 923759-02-8)

3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 923759-02-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzaldehyde derivatives, characterized by its unique structural features that include a chloro substituent at the 3-position, a methoxy group at the 5-position, and a methoxybenzyl moiety linked to a 1,3-thiazole ring at the 4-position. Such structural motifs are often exploited in the design of bioactive molecules due to their potential to interact with biological targets in a predictable manner.

The significance of 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde lies in its utility as a key intermediate in the synthesis of various pharmacologically relevant compounds. Benzaldehyde derivatives have long been recognized for their diverse biological activities, ranging from antimicrobial and anti-inflammatory effects to more complex mechanisms involving enzyme inhibition and receptor modulation. The presence of the 1,3-thiazole scaffold in this compound adds an additional layer of complexity, as thiazole derivatives are well-documented for their role in numerous therapeutic applications, including antifungal, antibacterial, and anticancer agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The structural framework of 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde makes it an attractive candidate for further exploration in drug discovery. Specifically, the combination of electron-withdrawing and electron-donating groups around the aromatic ring can fine-tune the electronic properties of the molecule, influencing its binding affinity to biological targets. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can lead to significant changes in pharmacological activity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. The 1,3-thiazole moiety has been shown to interact with hinge regions or ATP-binding pockets of kinases, making it a valuable scaffold for designing potent inhibitors. Furthermore, the presence of chlorine and methoxy groups can serve as hydrogen bond donors or acceptors, enhancing the molecule's ability to bind tightly to its target.

Recent studies have highlighted the importance of 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde in the synthesis of novel antitumor agents. Researchers have demonstrated that derivatives of this compound can exhibit significant inhibitory effects on several cancer cell lines by interfering with critical signaling pathways. For instance, modifications at the benzaldehyde core or the thiazole ring have been shown to modulate the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These findings underscore the compound's potential as a lead structure for further optimization towards clinical applications.

The synthesis of 3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzaldehyde precursor through selective chlorination and methylation at specific positions. Subsequent coupling reactions with 1,3-thiazole derivatives under controlled conditions yield the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In addition to its pharmaceutical applications,3-chloro-5-methoxy-4-(1,3-thiazol-4-yl)methoxybenzaldehyde has shown promise in agrochemical research. The structural features present in this compound make it a suitable candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. By leveraging its bioactivity against pathogenic organisms or weed species,this compound could contribute to sustainable agricultural practices.

The chemical properties of CAS No. 923759-02-8, including its solubility profile and stability under various conditions,are critical factors that influence its utility in different applications. Solubility studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol,while having limited solubility in water. This characteristic must be considered when formulating drug candidates or agrochemical products intended for aqueous environments.

From an industrial perspective,the production and handling of 3-chloro-5-methoxy-4-(1,3-thiazol-4-y l)meth oxybenzaldehyde require adherence to stringent quality control measures to ensure consistency and safety. Manufacturers must implement robust purification protocols to remove impurities that could affect biological activity or pose safety risks during handling or formulation processes. Furthermore,regulatory compliance with guidelines set forth by agencies such as the International Council for Harmonisation (ICH) is essential for ensuring that products meet pharmaceutical standards.

The growing interest in natural product-inspired drug design has also influenced research on compounds like CAS No. 923759-02-8. By incorporating structural motifs found in bioactive natural products,chemists can create novel molecules with enhanced biological activity while minimizing side effects associated with synthetic compounds derived from less sophisticated scaffolds.

In conclusion,3-chloro -5 -meth oxy -4 -(1 , 3 -th i az ol -4 -y l )m eth oxy b enzal de hyde ( CAS No . 923759 -02 -8 ) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structural features , coupled with recent advances i n synthetic methodologies , make it a promising candidate for developing new therapeutic agents . As research continues to uncover new applications for this compound,its significance is expected to grow further , contributing significantly t o advancements i n medicine and agriculture .